Cas no 2384287-16-3 (2,2-dimethylazetidine-3-carboxylic acid)

• Product Name: 2,2-dimethylazetidine-3-carboxylic acid
• CAS No: 2384287-16-3
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5280095
• PubChem ID: 154703597
• Update Time: 2026-03-09

2,2-dimethylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinecarboxylic acid, 2,2-dimethyl-
• 2,2-dimethylazetidine-3-carboxylic acid

• Inchi： 1S/C6H11NO2/c1-6(2)4(3-7-6)5(8)9/h4,7H,3H2,1-2H3,(H,8,9)
• InChI Key： LMBSZWIYUKKBJT-UHFFFAOYSA-N
• SMILES： N1CC(C(O)=O)C1(C)C

Additional information on 2,2-dimethylazetidine-3-carboxylic acid

Introduction to 2,2-Dimethylazetidine-3-Carboxylic Acid (CAS No. 2384287-16-3)

2,2-Dimethylazetidine-3-carboxylic acid (CAS No. 2384287-16-3) is a unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the azetidine family, which is a four-membered ring structure containing one nitrogen atom. The presence of two methyl groups on the nitrogen atom and a carboxylic acid group on the third carbon makes this molecule highly versatile and interesting for researchers.

The chemical structure of 2,2-dimethylazetidine-3-carboxylic acid is characterized by its compact azetidine ring, which introduces steric hindrance and unique electronic properties. This steric effect can influence the compound's reactivity and stability, making it a valuable component in the synthesis of complex molecules. Recent studies have highlighted its role in drug design, particularly in the development of small-molecule inhibitors targeting specific enzymes or receptors.

One of the most notable applications of CAS No. 2384287-16-3 is in the field of medicinal chemistry. Researchers have explored its potential as a building block for creating bioactive compounds with enhanced pharmacokinetic properties. For instance, its ability to form stable amide bonds with amino acids has been leveraged in peptide synthesis, leading to novel drug candidates with improved bioavailability.

Moreover, 2,2-dimethylazetidine-3-carboxylic acid has shown promise in catalytic applications. Its nitrogen-containing ring structure can act as a Lewis base, facilitating various organocatalytic reactions. Recent advancements in asymmetric catalysis have demonstrated its utility in synthesizing enantioselective compounds, which are crucial for developing chiral pharmaceuticals.

In terms of synthesis, CAS No. 2384287-16-3 can be prepared through several methods, including ring-closing metathesis and nucleophilic substitution reactions. These methods allow for precise control over the stereochemistry and functional groups, ensuring high purity and consistency in the final product. The development of greener synthesis routes has also been a focus of recent research, aiming to reduce environmental impact while maintaining high yields.

The physical and chemical properties of 2,2-dimethylazetidine-3-carboxylic acid are well-documented. It exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its carboxylic acid group imparts acidic properties, making it suitable for various functional group transformations. The compound's stability under physiological conditions has further enhanced its suitability for biomedical applications.

Recent studies have also investigated the biological activity of CAS No. 2384287-16-3 derivatives. For example, certain analogs have demonstrated potent inhibitory effects against kinases involved in cancer progression. These findings underscore the importance of this compound as a lead molecule in drug discovery programs targeting oncological diseases.

In conclusion, 2,2-dimethylazetidine-3-carboxylic acid (CAS No. 2384287-16-3) is a versatile compound with diverse applications across chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug design and catalysis. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific knowledge and practical applications is expected to grow significantly.